Cas no 2171841-63-5 (5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid)

• Product Name: 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid
• CAS No: 2171841-63-5
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 6015350
• PubChem ID: 165541648
• Update Time: 2025-06-11

5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid
• EN300-1499668
• 2171841-63-5
• 5-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}methyl)oxolane-2-carboxylic acid

• Inchi： 1S/C26H24N2O7/c29-24(27-13-15-9-10-22(35-15)25(30)31)23-21(11-12-33-23)28-26(32)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11-12,15,20,22H,9-10,13-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： AAHIMPIATCAIHH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1CNC(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 127Ų

Additional information on 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid

Introduction to 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic Acid (CAS No. 2171841-63-5)

5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid, identified by its CAS number 2171841-63-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The intricate structure of this molecule, featuring multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid incorporates several key structural elements that are critical for its biological functionality. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, suggests potential applications in the development of peptide-based therapeutics. Additionally, the molecule contains a furan ring and an oxolane moiety, which are common in biologically active compounds due to their ability to interact with biological targets in a specific manner.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The furan and oxolane rings in this compound contribute to its potential as a pharmacophore, enabling interactions with biological receptors and enzymes. These structural features have been extensively studied for their role in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

The Fmoc group in the molecule not only serves as a protective moiety but also enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications. This characteristic is particularly important in drug formulation, where the solubility and stability of active ingredients significantly impact the efficacy and bioavailability of the final product. The incorporation of such functional groups underscores the compound's potential as a lead molecule in drug development.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The complex architecture of 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid makes it a promising candidate for inhibiting PPIs, which are notoriously difficult to target with traditional small-molecule drugs. PPIs play crucial roles in various cellular processes, and their dysregulation is associated with numerous diseases. By designing molecules that can disrupt these interactions, researchers aim to develop novel therapeutic strategies that address previously untreatable conditions.

The use of computational methods and high-throughput screening has accelerated the discovery of new drug candidates like this one. Advanced computational techniques allow researchers to predict the binding affinity and specificity of molecules to biological targets with high accuracy. This approach has been instrumental in identifying compounds that can modulate PPIs effectively. The combination of experimental validation and computational modeling provides a robust framework for drug discovery, ensuring that promising candidates like 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)oxolane-2-carboxylic acid are thoroughly evaluated before moving into clinical trials.

The synthesis of complex organic molecules like this one requires meticulous planning and expertise. Advanced synthetic methodologies have been developed to construct intricate molecular frameworks efficiently. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are employed to build the desired structure. The successful synthesis of this compound demonstrates the capabilities of modern synthetic chemistry and highlights its potential as a building block for more complex drug candidates.

The pharmacological properties of 5-(3-( ({(9H-fluorenine)-methylcarbonyl}amino)furanine)-2-formimido)methoxyxanthenonecarboxylic acid are under active investigation by researchers worldwide. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings are encouraging and warrant further exploration through preclinical studies. Preclinical research is essential for understanding the safety profile and efficacy of new compounds before they can be tested in human clinical trials.

The development of novel therapeutic agents is a multi-faceted process that involves collaboration across various disciplines, including chemistry, biology, pharmacology, and medicine. The interdisciplinary nature of drug discovery ensures that all aspects of a compound's potential are thoroughly evaluated before it reaches patients. This collaborative approach has led to significant advancements in treating various diseases and continues to drive innovation in pharmaceutical research.

In conclusion, 5-{(3-{((9H-fluorenyl)methoxycarbonyl}amino)furanine)-2-formimido)methoxyxanthenonecarboxylic acid (CAS No. 2171841–63–5) is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique chemical properties make it an attractive candidate for further investigation as a lead molecule in drug development. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one will play an increasingly important role in addressing unmet medical needs.